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14-methylcholesterol 14-methylcholesterol
Brand Name: Vulcanchem
CAS No.: 115090-73-8
VCID: VC0220747
InChI: InChI=1S/C28H48O/c1-19(2)8-7-9-20(3)23-13-16-28(6)25-11-10-21-18-22(29)12-15-26(21,4)24(25)14-17-27(23,28)5/h10,19-20,22-25,29H,7-9,11-18H2,1-6H3/t20-,22+,23-,24+,25-,26+,27-,28?/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C
Molecular Formula: C45H61N4O9PSi
Molecular Weight: 400.7 g/mol

14-methylcholesterol

CAS No.: 115090-73-8

Main Products

VCID: VC0220747

Molecular Formula: C45H61N4O9PSi

Molecular Weight: 400.7 g/mol

14-methylcholesterol - 115090-73-8

CAS No. 115090-73-8
Product Name 14-methylcholesterol
Molecular Formula C45H61N4O9PSi
Molecular Weight 400.7 g/mol
IUPAC Name (3S,8R,9S,10R,13R,17R)-10,13,14-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C28H48O/c1-19(2)8-7-9-20(3)23-13-16-28(6)25-11-10-21-18-22(29)12-15-26(21,4)24(25)14-17-27(23,28)5/h10,19-20,22-25,29H,7-9,11-18H2,1-6H3/t20-,22+,23-,24+,25-,26+,27-,28?/m1/s1
Standard InChIKey GYDMQOXWSJQQQJ-HTGIKUTMSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CCC2([C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)C
SMILES CC(C)CCCC(C)C1CCC2(C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2(C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)C
Synonyms 14-methylcholesterol
PubChem Compound 3082711
Last Modified Nov 11 2021
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